N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-amino-1-(4-chlorophenyl)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H11ClN2O3/c15-10-5-3-9(4-6-10)8-11(13(16)18)17-14(19)12-2-1-7-20-12/h1-8H,(H2,16,18)(H,17,19)/b11-8+
• InChI Key: REELYLPJMWRIQG-DHZHZOJOSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC(=CC2=CC=C(C=C2)Cl)C(=O)N
• Isomeric SMILES: C1=COC(=C1)C(=O)N/C(=C/C2=CC=C(C=C2)Cl)/C(=O)N
• Molecular Formula: C14H11ClN2O3
• DSSTOX Substance ID: DTXSID20417474
• Molecular Weight: 290.70 g/mol
• CAS No.: 6088-88-6

Description

N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-furamide, also known as ACVIM, is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. ACVIM is a member of the furan-based vinylene carbonate family, which has been extensively studied for its diverse biological activities.

Mechanism of Action

The mechanism of action of N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-furamide is not fully understood, but it is believed to involve the inhibition of various enzymes and the induction of apoptosis in cancer cells. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. This compound also induces the generation of reactive oxygen species, which can lead to oxidative stress and cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to inhibit the growth of fungi and bacteria, including Candida albicans and Staphylococcus aureus. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, which may have therapeutic implications for various diseases.

Advantages and Limitations for Lab Experiments

N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-furamide has several advantages for lab experiments, including its potent biological activities, ease of synthesis, and low toxicity. However, this compound also has some limitations, including its poor solubility in aqueous solutions and its instability under certain conditions. These limitations can be overcome by using appropriate solvents and storage conditions.

Future Directions

There are several future directions for the study of N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-furamide. One potential direction is the development of novel drugs based on the structure of this compound. Another direction is the investigation of the mechanism of action of this compound, which may lead to the discovery of new targets for drug development. Additionally, the therapeutic potential of this compound for various diseases, such as cancer and neurodegenerative diseases, warrants further investigation.

Scientific Research Applications

N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-furamide has been widely studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. This compound exhibits potent antitumor, antifungal, and antibacterial activities, making it a promising candidate for the development of novel drugs. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may have therapeutic implications for various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease.